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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical development and

discovery of glycol ethers, a significant class of industrial solvents. The document details the

key scientific breakthroughs, the evolution of production methodologies, and the quantitative

properties of the earliest commercialized glycol ethers.

Introduction
Glycol ethers are a class of solvents known for their unique combination of ether and alcohol

functionalities, granting them miscibility with both aqueous and organic phases.[1] This dual

solubility has made them invaluable in a vast array of applications, including paints, coatings,

cleaning products, and pharmaceuticals.[1] Their history is a compelling narrative of chemical

innovation, driven by the need for effective and economical solvents in a rapidly industrializing

world. This guide traces their journey from a laboratory curiosity in the 19th century to a

cornerstone of the chemical industry.

Early Discoveries and Foundational Synthesis
The story of glycol ethers begins with the synthesis of their parent compound, ethylene glycol.

The Pioneering Synthesis of Ethylene Glycol
In 1859, the French chemist Charles-Adolphe Wurtz was the first to synthesize ethylene glycol.

[2] His work laid the fundamental chemical groundwork that would later be exploited for the
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production of glycol ethers.

Wurtz's initial synthesis was a two-step process:

Formation of Ethylene Diacetate: Wurtz reacted ethylene iodide with silver acetate. While his

initial publication mentions ethylene iodide, later historical accounts often refer to the use of

1,2-dibromoethane, which was more accessible. The reaction is a nucleophilic substitution

where the acetate ion displaces the halide.

Reactants: 1,2-dibromoethane (C₂H₄Br₂) and Silver Acetate (AgC₂H₃O₂)

Procedure: The reactants were mixed, leading to a reaction that could be vigorous. The

silver bromide precipitated, and the primary product was ethylene diacetate.

Saponification to Ethylene Glycol: The resulting ethylene diacetate was then hydrolyzed

using potassium hydroxide. This saponification reaction cleaves the ester bonds, yielding

ethylene glycol and potassium acetate.

Reactants: Ethylene Diacetate (C₆H₁₀O₄) and Potassium Hydroxide (KOH)

Procedure: The ethylene diacetate was treated with an aqueous solution of potassium

hydroxide, followed by distillation to isolate the ethylene glycol.

The Dawn of Commercialization: The "Cellosolve"
Era
While ethylene glycol found some use during World War I as a coolant and in explosives, the

widespread industrial production of its derivatives, the glycol ethers, began in the 1920s.[2] The

Carbide and Carbon Chemicals Corporation (later a division of Union Carbide Corporation) was

at the forefront of this commercialization.[1]

In 1924, the company registered the trademark "Cellosolve" for its line of glycol ether solvents.

[1] This marked the birth of the commercial glycol ether industry. The first of these products was

Ethyl Cellosolve, introduced as a more cost-effective alternative to ethyl lactate.[1] This was

followed by the introduction of Butyl Cellosolve in 1928 and Methyl Cellosolve in 1929.[1]
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Industrial Synthesis of Early Glycol Ethers
The commercial production of these early glycol ethers, and indeed the method that continues

to be a primary route, involves the reaction of ethylene oxide with the corresponding alcohol.

This process is known as ethoxylation.

While specific proprietary details of the early 1920s processes are not extensively documented,

the general chemical principles are well-established.

General Reaction: C₂H₄O + ROH → ROCH₂CH₂OH (Ethylene Oxide + Alcohol → Glycol

Ether)

Reactants:

Ethylene Oxide (C₂H₄O)

Anhydrous Alcohol (e.g., Methanol for Methyl Cellosolve, Ethanol for Ethyl Cellosolve, n-

Butanol for Butyl Cellosolve)

Catalyst: The reaction is typically catalyzed by an alkaline catalyst, such as sodium

hydroxide or potassium hydroxide.

Reaction Conditions: The reaction is carried out at elevated temperatures. The pressure is

controlled to maintain the reactants in the liquid phase.

Product Separation: The reaction yields a mixture of the desired monoglycol ether, as well as

di- and tri-ethylene glycol ethers. These products are then separated and purified by

fractional distillation.

Quantitative Data of Early Commercial Glycol Ethers
The success of the early glycol ethers was due to their excellent solvent properties. The

following table summarizes the key physical and chemical properties of the first three major

commercial glycol ethers.
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Property
Ethylene Glycol
Monomethyl Ether
(Methyl Cellosolve)

Ethylene Glycol
Monoethyl Ether
(Ethyl Cellosolve)

Ethylene Glycol
Monobutyl Ether
(Butyl Cellosolve)

Year Introduced 1929 1924 1928

Molecular Formula C₃H₈O₂ C₄H₁₀O₂ C₆H₁₄O₂

Molecular Weight (

g/mol )
76.11 90.12 118.17

Boiling Point (°C) ~124.6 ~135 ~171

Melting Point (°C) -85.1 -70 -70

Density (g/mL at

20°C)
~0.966 ~0.931 ~0.902

Solubility in Water Miscible Miscible Miscible

Vapor Pressure

(mmHg at 20°C)
~6.2 ~3.8 ~0.8

Visualizing the Developmental Pathway
The following diagrams illustrate the key historical milestones and the chemical synthesis

pathways for the early glycol ethers.
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Timeline of the historical development of glycol ethers.
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Reactants
Early Commercial Glycol Ethers

Ethylene Oxide

Ethylene Glycol
Monomethyl Ether
(Methyl Cellosolve)

Ethylene Glycol
Monoethyl Ether
(Ethyl Cellosolve)

Ethylene Glycol
Monobutyl Ether
(Butyl Cellosolve)

Methanol

Ethanol

n-Butanol

Click to download full resolution via product page

Synthesis pathway of the first commercial glycol ethers.

Conclusion
The historical development of glycol ethers, from Wurtz's foundational synthesis of ethylene

glycol to the commercialization of the "Cellosolve" line of solvents, represents a significant

chapter in the history of industrial chemistry. The unique properties of these compounds

addressed a critical need for versatile and effective solvents, paving the way for advancements

in numerous industries. This guide has provided a technical overview of this history, detailing

the key discoveries, experimental protocols, and the properties of the pioneering glycol ethers

that shaped the modern solvent industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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